Cas no 51887-14-0 (Propanoyl chloride, 3-(diethylamino)-)

• Product Name: Propanoyl chloride, 3-(diethylamino)-
• CAS No: 51887-14-0
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5599983
• Update Time: 2025-04-23

Propanoyl chloride, 3-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 3-(diethylamino)-
• 3-(Diethylamino)propanoyl chloride
• 3-(Diethylamino)propionyl chloride
• N,N-Diethyl-β-alanyl chloride

• Inchi： 1S/C7H14ClNO/c1-3-9(4-2)6-5-7(8)10/h3-6H2,1-2H3
• InChI Key： VBLNELOGQUNOCV-UHFFFAOYSA-N
• SMILES： N(CC)(CCC(=O)Cl)CC

Additional information on Propanoyl chloride, 3-(diethylamino)-

Propanoyl chloride, 3-(diethylamino)- (CAS No. 51887-14-0): A Versatile Intermediate in Modern Chemical Biology

Propanoyl chloride, 3-(diethylamino)-, identified by its CAS number 51887-14-0, is a significant compound in the realm of chemical biology and pharmaceutical research. This reagent, characterized by its reactive acyl chloride functionality and a unique diethylamino substituent, has garnered attention for its role in synthesizing a variety of bioactive molecules. The combination of these structural elements makes it a valuable tool for medicinal chemists and biologists exploring novel therapeutic agents.

The primary utility of Propanoyl chloride, 3-(diethylamino)- lies in its ability to participate in acylation reactions, where it serves as an acylating agent to introduce acyl groups into molecules such as peptides, amino acids, and other pharmacophores. This capability is particularly crucial in the development of peptidomimetics and protease inhibitors, which are pivotal in treating a range of diseases, including cancer and infectious disorders.

In recent years, the interest in this compound has been fueled by its application in the synthesis of bioconjugates. Bioconjugation involves the covalent attachment of biomolecules to other molecules, often for diagnostic or therapeutic purposes. For instance, researchers have utilized Propanoyl chloride, 3-(diethylamino)- to modify antibodies and nanoparticles, enhancing their targeting capabilities and stability. These advancements have opened new avenues in drug delivery systems and immunotherapy.

The diethylamino group in the structure of Propanoyl chloride, 3-(diethylamino)- adds an extra layer of functionality, enabling further chemical modifications. This group can act as a nucleophile or participate in hydrogen bonding interactions, making it particularly useful in designing molecules with specific binding properties. Such properties are essential for developing high-affinity ligands for enzymes and receptors.

Recent studies have highlighted the role of this compound in the synthesis of small-molecule inhibitors targeting bacterial resistance mechanisms. The acyl chloride moiety allows for rapid derivatization, enabling the creation of libraries of compounds that can be screened for activity against resistant strains. This approach has been particularly promising in combating multidrug-resistant bacteria, a growing concern in global healthcare.

The reactivity of Propanoyl chloride, 3-(diethylamino)- also makes it a valuable intermediate in the production of heterocyclic compounds. Heterocycles are a cornerstone of pharmaceutical chemistry, with many drugs featuring these structures due to their biological activity. By serving as a building block for more complex molecules, this compound contributes to the continuous expansion of drug discovery pipelines.

In addition to its synthetic applications, Propanoyl chloride, 3-(diethylamino)- has found utility in materials science. Researchers have explored its use in creating functional polymers and coatings with enhanced properties. These materials can exhibit improved durability or biocompatibility, making them suitable for various industrial and medical applications.

The safety profile of Propanoyl chloride, 3-(diethylamino)- is another critical aspect that underscores its importance. While acyl chlorides are known for their reactivity, proper handling ensures that they can be used effectively without compromising safety standards. This balance between reactivity and safety makes it an indispensable tool in laboratory settings.

The future prospects of this compound are vast, with ongoing research exploring new synthetic pathways and applications. As our understanding of biological systems grows, so does the need for innovative chemical tools like Propanoyl chloride, 3-(diethylamino)-. Its versatility ensures that it will remain a cornerstone of chemical biology and pharmaceutical research for years to come.